Cas no 923037-09-6 (1,5-Heptanediol, 7-(methoxymethoxy)-7-phenyl-, (5R,7R)-)

• Product name: 1,5-Heptanediol, 7-(methoxymethoxy)-7-phenyl-, (5R,7R)-
• CAS No: 923037-09-6
• MF: C₁₅H₂₄O₄
• MW: 268.34866
• CID: 738234
• PubChem ID: 71445907

1,5-Heptanediol, 7-(methoxymethoxy)-7-phenyl-, (5R,7R)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Heptanediol, 7-(methoxymethoxy)-7-phenyl-, (5R,7R)-
• (5R,7R)-7-(methoxymethoxy)-7-phenylheptane-1,5-diol
• 923037-09-6
• DTXSID90854418

• Inchi： InChI=1S/C15H24O4/c1-18-12-19-15(13-7-3-2-4-8-13)11-14(17)9-5-6-10-16/h2-4,7-8,14-17H,5-6,9-12H2,1H3/t14-,15-/m1/s1
• InChI Key： YQFDZLXDXDMIGG-HUUCEWRRSA-N
• SMILES： COCOC(CC(CCCCO)O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 268.16745924g/mol
• Monoisotopic Mass: 268.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.9Ų